3-(4-Bromophenyl)isoxazol-5-amine
Overview
Description
“3-(4-Bromophenyl)isoxazol-5-amine” is a technical grade compound with the empirical formula C9H7BrN2O . It has a molecular weight of 239.07 . The compound is also known by the synonym "5-(4-Bromophenyl)isoxazol-3-amine" .
Synthesis Analysis
The synthesis of isoxazole derivatives, including “3-(4-Bromophenyl)isoxazol-5-amine”, has been a topic of interest in recent years . A method to synthesize 3,4,5-trisubstituted isoxazole derivatives from aromatic aldehyde and nitroacetic esters via the intermediate alkyl-5-hydroxy-6-oxo-4-aryl-6 H-1,2-oxazine-3-carboxylate derivatives has been reported .
Molecular Structure Analysis
The linear formula of “3-(4-Bromophenyl)isoxazol-5-amine” is C9H7BrN2O . The structure includes a five-membered isoxazole ring bound to a bromophenyl group .
Physical And Chemical Properties Analysis
“3-(4-Bromophenyl)isoxazol-5-amine” is a solid at room temperature . It has a melting point of 144-148°C . The compound does not have a flash point .
Scientific Research Applications
Building Block for Liquid Crystal Oligomers and Polymers
3-(4-Bromophenyl)isoxazol-5-amine is used as a molecular building block for side-chain liquid crystal oligomers and polymers . These new thermotropic liquid crystals exhibit a smectic A mesophase (SmA) above a soft crystal phase (CrE) . The new methacrylate oligomers were synthesized by free radical polymerization of the corresponding monomers .
Key Intermediate in Synthesis of Polymer and Non-Polymer Ordered Liquid Crystal Phase
This compound is a new key intermediate in the synthesis of polymer and non-polymer ordered liquid crystal phase . One main-chain liquid crystal polymer (MCLCPs) was prepared using a Mizoroki–Heck polymerization .
Drug Discovery
Isoxazole, a five-membered heterocyclic moiety commonly found in many commercially available drugs, is present in 3-(4-Bromophenyl)isoxazol-5-amine . This compound is significant in the field of drug discovery .
Metal-Free Synthetic Routes
In view of the drawbacks of metal-catalyzed reactions, it is imperative to develop alternate metal-free synthetic routes . 3-(4-Bromophenyl)isoxazol-5-amine can be synthesized through such metal-free routes .
Regioselective Synthesis of Disubstituted Isoxazoles
The regioselective synthesis of 3,5-disubstituted isoxazoles was attempted under mild basic condition (NaHCO3) at ambient temperature via the reaction of hydroxyimoyl halides and dipolarophile .
Synthesis of Functional Compounds with Different Molecular Structures
The synthesis of isoxazolines and isoxazoles from 3-(4-Bromophenyl)isoxazol-5-amine allows for the preparation of a very wide diversity of functional compounds with different molecular structures for very many different practical applications .
Safety and Hazards
“3-(4-Bromophenyl)isoxazol-5-amine” is classified as Acute Tox. 3 Oral, indicating it is acutely toxic if ingested . It is also classified as a non-combustible, acute toxic Cat.3 / toxic hazardous materials or hazardous materials causing chronic effects . Personal protective equipment such as a dust mask type N95 (US), eyeshields, and gloves are recommended when handling this compound .
properties
IUPAC Name |
3-(4-bromophenyl)-1,2-oxazol-5-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7BrN2O/c10-7-3-1-6(2-4-7)8-5-9(11)13-12-8/h1-5H,11H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RKWRDXQHQYRFCX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=NOC(=C2)N)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7BrN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10409742 |
Source
|
| Record name | 3-(4-Bromophenyl)-1,2-oxazol-5-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10409742 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
239.07 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(4-Bromophenyl)isoxazol-5-amine | |
CAS RN |
119162-53-7 |
Source
|
| Record name | 3-(4-Bromophenyl)-1,2-oxazol-5-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10409742 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-(4-bromophenyl)-1,2-oxazol-5-amine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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